Cas no 1338965-39-1 (2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid)

• Product Name: 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid
• CAS No: 1338965-39-1
• MF: C₈H₁₅NO₅S
• MW: 237.273401498795
• CID: 4589276
• PubChem ID: 63876851
• Update Time: 2025-10-30

2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methanesulfonylpiperidin-4-yl)oxy]acetic acid
• Acetic acid, 2-[[1-(methylsulfonyl)-4-piperidinyl]oxy]-
• 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid

• Inchi： 1S/C8H15NO5S/c1-15(12,13)9-4-2-7(3-5-9)14-6-8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： KNSDKXXTTGALNV-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1CCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 237.067
• Monoisotopic Mass: 237.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid

2-(1-Methanesulfonylpiperidin-4-yl)oxyacetic Acid: A Comprehensive Overview

The compound with CAS No. 1338965-39-1, commonly referred to as 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a piperidine ring with a methanesulfonyl group and an oxyacetic acid moiety. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as the backbone of this molecule, while the methanesulfonyl group introduces a sulfonamide functionality. The oxyacetic acid component adds a hydroxyl group and a carboxylic acid moiety, contributing to the compound's versatility and reactivity.

Recent studies have highlighted the potential of 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. The sulfonamide group is known to enhance the stability and bioavailability of drugs, making this compound an attractive candidate for medicinal chemists. Furthermore, the presence of the piperidine ring allows for easy modification, enabling the creation of derivatives with diverse pharmacological profiles.

In terms of synthesis, 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 4-hydroxypiperidine with methanesulfonyl chloride in the presence of a base. This step generates the methanesulfonyl derivative, which is then subjected to further transformations to introduce the oxyacetic acid group. The use of microwave-assisted synthesis has been reported to significantly accelerate this process, offering a more efficient route for large-scale production.

The structural versatility of 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid has also made it a valuable building block in materials science. Its ability to form hydrogen bonds and its amphiprotic nature make it suitable for applications in polymer chemistry and nanotechnology. For instance, researchers have investigated its use as a monomer in the synthesis of stimuli-responsive polymers, which can undergo reversible changes in their physical properties in response to external stimuli such as temperature or pH.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid. Density functional theory (DFT) calculations have revealed that the sulfonamide group significantly alters the electronic distribution of the molecule, enhancing its ability to participate in polar interactions. This understanding has paved the way for more precise predictions of its behavior in various chemical environments.

In conclusion, 2-(1-methanesulfonylpiperidin-4-yl)oxyacetic acid is a multifaceted compound with promising applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and computational modeling, positions it as a key player in future research and development efforts.